Cas no 41078-07-3 (2-cyano-N-[(propylamino)carbonyl]acetamide)

2-cyano-N-[(propylamino)carbonyl]acetamide structure
41078-07-3 structure
Product Name:2-cyano-N-[(propylamino)carbonyl]acetamide
CAS No:41078-07-3
MF:C7H11N3O2
MW:169.181141138077
CID:926551
PubChem ID:3016249
Update Time:2025-04-19

2-cyano-N-[(propylamino)carbonyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyano-N-[(propylamino)carbonyl]acetamide
    • 2-cyano-N-(propylcarbamoyl)acetamide
    • IPYUASJGSWVYAY-UHFFFAOYSA-N
    • EINECS 255-203-9
    • DTXSID40194038
    • KS6MHF325A
    • SCHEMBL3991887
    • NS00030915
    • 41078-07-3
    • Acetamide, 2-cyano-N-[(propylamino)carbonyl]-
    • 2-Cyano-N-((propylamino)carbonyl)acetamide
    • Inchi: 1S/C7H11N3O2/c1-2-5-9-7(12)10-6(11)3-4-8/h2-3,5H2,1H3,(H2,9,10,11,12)
    • InChI Key: IPYUASJGSWVYAY-UHFFFAOYSA-N
    • SMILES: O=C(NC(CC#N)=O)NCCC

Computed Properties

  • Exact Mass: 169.085126602g/mol
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 82Ų
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